2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-[(4-chloro-3-nitrophenyl)methyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C15H16ClN5O2/c16-13-3-2-12(10-14(13)21(22)23)11-19-6-8-20(9-7-19)15-17-4-1-5-18-15/h1-5,10H,6-9,11H2
• InChI Key: AQMWKLLCDJRWSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=C(C=C2)Cl)[N+](=O)[O-])C3=NC=CC=N3
• Molecular Formula: C15H16ClN5O2
• Molecular Weight: 333.77 g/mol

Description

2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine, also known as CNB-001, is a small molecule drug that has shown potential in treating various neurological disorders. It was first synthesized in 2005 by a team of researchers led by Dr. Ram Mishra at the University of Texas Medical Branch. Since then, CNB-001 has been extensively studied for its therapeutic properties and mechanism of action.

Mechanism of Action

The exact mechanism of action of 2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine is not fully understood. However, it is believed to act through multiple pathways, including reducing oxidative stress, inflammation, and apoptosis in the brain. It has also been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and glutamate.
Biochemical and Physiological Effects
2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine has been shown to have various biochemical and physiological effects in the brain. It can reduce the levels of reactive oxygen species and lipid peroxidation, which are associated with oxidative stress. 2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine can also reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, which are associated with inflammation. Additionally, 2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine can increase the levels of brain-derived neurotrophic factor (BDNF), which is associated with neuroprotection and synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine is its low toxicity and high bioavailability. It can easily cross the blood-brain barrier and reach the target sites in the brain. 2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine has also been shown to have good stability and can be stored for long periods without degradation. However, one of the limitations of 2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine is its limited solubility in water, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for the research on 2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine. One area of focus is the development of new formulations and delivery methods to enhance its solubility and bioavailability. Another area of focus is the study of 2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine in animal models of various neurological disorders, including Parkinson's disease and Huntington's disease. Furthermore, the potential of 2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine in combination with other drugs for the treatment of neurological disorders is an area of interest. Finally, the exploration of the long-term effects of 2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine on cognitive function and memory in humans is a promising direction for future research.
Conclusion
In conclusion, 2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine is a small molecule drug with potential therapeutic properties for various neurological disorders. Its mechanism of action involves reducing oxidative stress, inflammation, and apoptosis in the brain. 2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine has been extensively studied for its neuroprotective properties and has shown promising results in preclinical studies. However, further research is needed to fully understand its therapeutic potential and to develop new formulations and delivery methods.

Scientific Research Applications

2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine has been studied for its potential in treating various neurological disorders, including traumatic brain injury, stroke, and Alzheimer's disease. It has been shown to have neuroprotective properties and can reduce inflammation and oxidative stress in the brain. 2-[4-(4-chloro-3-nitrobenzyl)-1-piperazinyl]pyrimidine has also been studied for its potential in enhancing cognitive function and memory.